Cas no 2172592-11-7 (tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate)

• Product Name: tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate
• CAS No: 2172592-11-7
• MF: C₁₅H₂₅F₃N₂O₃
• MW: 338.36581492424
• CID: 5569638
• PubChem ID: 165593795
• Update Time: 2025-08-10

tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2172592-11-7
• EN300-1642723
• tert-butyl 3-[1-amino-4-(trifluoromethyl)cyclohexyl]-3-hydroxyazetidine-1-carboxylate
• tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate

• Inchi： 1S/C15H25F3N2O3/c1-12(2,3)23-11(21)20-8-14(22,9-20)13(19)6-4-10(5-7-13)15(16,17)18/h10,22H,4-9,19H2,1-3H3
• InChI Key： ROGCHCXNXBLHQK-UHFFFAOYSA-N
• SMILES： FC(C1CCC(CC1)(C1(CN(C(=O)OC(C)(C)C)C1)O)N)(F)F

Computed Properties

• Exact Mass: 338.18172715g/mol
• Monoisotopic Mass: 338.18172715g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.8Ų

Additional information on tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate

Professional Introduction to Tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172592-11-7)

Tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate, with the CAS number 2172592-11-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for various therapeutic applications.

The molecular structure of tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate incorporates several key functional groups that contribute to its biological activity. The presence of a tert-butyl group provides steric hindrance, which can influence the compound's interactions with biological targets. Additionally, the amino and hydroxyl groups introduce potential sites for hydrogen bonding, enhancing its binding affinity to specific enzymes or receptors.

The trifluoromethyl group is another critical feature of this compound, as it is known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. In particular, trifluoromethyl groups can increase metabolic stability, improve lipophilicity, and enhance binding interactions with biological targets. These properties make tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate an attractive scaffold for drug development.

In recent years, there has been a growing interest in the development of novel azetidine derivatives as potential therapeutic agents. Azetidine rings are five-membered heterocycles that can mimic the conformational flexibility of natural amino acids, making them valuable in designing bioactive molecules. The specific arrangement of functional groups in tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate suggests that it may interact with biological targets in a manner similar to known bioactive peptides or proteins.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. By understanding the three-dimensional structure of biological targets and how small molecules interact with them, chemists can design compounds with enhanced potency and selectivity. The unique structural features of tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate make it a promising candidate for such an approach.

One area where this compound shows particular promise is in the treatment of inflammatory diseases. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which are targeted by small-molecule inhibitors. The structural features of tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate, particularly its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, suggest that it may modulate inflammatory responses effectively.

Epidemiological studies have demonstrated that chronic inflammation is associated with a wide range of diseases, including cardiovascular disease, diabetes, and cancer. Therefore, there is a significant unmet medical need for drugs that can safely and effectively modulate inflammatory processes. The development of novel anti-inflammatory agents based on azetidine derivatives like tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate could address this need.

In addition to its potential applications in anti-inflammatory therapy, this compound may also have utility in other therapeutic areas. For example, its structural similarity to natural amino acids could make it a valuable tool in the development of protease inhibitors or other enzyme-targeting agents. Furthermore, the metabolic stability provided by the trifluoromethyl group could enhance its bioavailability and prolong its therapeutic effects.

The synthesis of tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate presents several challenges due to its complex molecular structure. However, advances in synthetic methodology have made it increasingly feasible to produce such compounds on a scalable basis. Techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have been particularly useful in constructing the desired molecular framework.

Ongoing research efforts are focused on optimizing the synthetic routes to improve yield and purity while minimizing side reactions. Additionally, computational methods such as molecular modeling and computer-assisted drug design are being employed to predict the biological activity of novel derivatives before they are synthesized in the laboratory. These approaches can significantly reduce the time and cost associated with drug development.

The pharmacological evaluation of tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate is currently underway in several academic and industrial laboratories. Preliminary studies have shown promising results in terms of its ability to modulate inflammatory pathways and interact with specific biological targets. These findings suggest that this compound may have significant therapeutic potential once further developed.

In conclusion, Tert-butyl 3-1-amino-4-(trifluoromethyl)cyclohexyl-3-hydroxyazetidine-1-carboxylate (CAS No. 2172592-11) is a structurally unique organic compound with several promising features for pharmaceutical applications. Its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions, combined with its metabolic stability and bioavailability-enhancing properties, make it an attractive candidate for further development.